2-Methoxy-4-(phenoxymethyl)-1,3-dioxolane

• CAS No.: 64524-59-0
• Molecular Formula: C11H14O4
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-methoxy-4-(phenoxymethyl)-1,3-dioxolane
• InChI: InChI=1S/C11H14O4/c1-12-11-14-8-10(15-11)7-13-9-5-3-2-4-6-9/h2-6,10-11H,7-8H2,1H3
• InChI Key: PYMIJESQZNXKGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1OCC(O1)COC2=CC=CC=C2

Description

2-Methoxy-4-(phenoxymethyl)-1,3-dioxolane is an organic compound with a unique structure that includes a dioxolane ring substituted with methoxy and phenoxymethyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-4-(phenoxymethyl)-1,3-dioxolane typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the cyclization of a suitable diol with a methoxy-substituted phenol in the presence of an acid catalyst. The reaction conditions often include moderate temperatures and the use of solvents such as dichloromethane or toluene to facilitate the reaction.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-4-(phenoxymethyl)-1,3-dioxolane can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The phenoxymethyl group can be reduced to yield simpler alcohols or hydrocar